5-({4-[(4-nitrophenyl)thio]phenyl}amino)-5-oxopentanoic acid

• IUPAC Name: 5-[4-(4-nitrophenyl)sulfanylanilino]-5-oxopentanoic acid
• InChI: InChI=1S/C17H16N2O5S/c20-16(2-1-3-17(21)22)18-12-4-8-14(9-5-12)25-15-10-6-13(7-11-15)19(23)24/h4-11H,1-3H2,(H,18,20)(H,21,22)
• InChI Key: IXUQUZXFSJGBDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCCC(=O)O)SC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol

Description

5-({4-[(4-nitrophenyl)thio]phenyl}amino)-5-oxopentanoic acid, also known as NTBPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

5-({4-[(4-nitrophenyl)thio]phenyl}amino)-5-oxopentanoic acid has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been studied as a potential inhibitor of proteases, which are enzymes that play a crucial role in various biological processes. In biochemistry, this compound has been used as a tool to study protein-protein interactions. In materials science, this compound has been used as a building block for the synthesis of functional materials.

Mechanism of Action

The mechanism of action of 5-({4-[(4-nitrophenyl)thio]phenyl}amino)-5-oxopentanoic acid is not fully understood. However, studies have suggested that this compound may act as a covalent inhibitor of proteases by forming a reversible covalent bond with the active site of the enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on its specific application. In medicinal chemistry, this compound has been found to exhibit inhibitory activity against various proteases, including HIV-1 protease and caspase-3. In biochemistry, this compound has been used to study protein-protein interactions and has been found to be a useful tool for identifying potential drug targets. In materials science, this compound has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-({4-[(4-nitrophenyl)thio]phenyl}amino)-5-oxopentanoic acid is its versatility, as it can be used in various fields of research. Additionally, this compound is relatively easy to synthesize, making it readily available for use in lab experiments. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 5-({4-[(4-nitrophenyl)thio]phenyl}amino)-5-oxopentanoic acid. One potential direction is the development of this compound-based inhibitors for specific proteases, which could have potential therapeutic applications. Another direction is the use of this compound as a tool for studying protein-protein interactions, which could lead to the identification of new drug targets. Additionally, the use of this compound as a building block for the synthesis of functional materials could be further explored, with the aim of developing new materials with unique properties.

Synthesis Methods

The synthesis of 5-({4-[(4-nitrophenyl)thio]phenyl}amino)-5-oxopentanoic acid involves the reaction between 4-nitrothiophenol and 4-(chloromethyl)phenylacetic acid, followed by the reaction between the resulting intermediate and N-Boc-L-alanine. The final product is obtained after the removal of the Boc group using TFA.